(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C18H18ClNO3/c1-12-4-6-13(7-5-12)8-9-18(21)20-15-11-16(22-2)14(19)10-17(15)23-3/h4-11H,1-3H3,(H,20,21)/b9-8+
• InChI Key: IYZFNAUVIMQLIF-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide is an organic compound that belongs to the class of amides This compound is characterized by the presence of a chloro-substituted dimethoxyphenyl group and a methylphenyl group connected through a prop-2-enamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloro-2,5-dimethoxyaniline and 4-methylbenzaldehyde.

Formation of Intermediate: The 4-chloro-2,5-dimethoxyaniline undergoes a condensation reaction with 4-methylbenzaldehyde in the presence of a base such as sodium hydroxide to form an intermediate Schiff base.

Reduction: The Schiff base is then reduced using a reducing agent like sodium borohydride to yield the corresponding amine.

Amidation: The final step involves the reaction of the amine with acryloyl chloride in the presence of a base such as triethylamine to form this compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced amide derivatives.

Substitution: The chloro group in the compound can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Oxidized amide derivatives.

Reduction: Reduced amide derivatives.

Substitution: Substituted amide derivatives with various functional groups.

Scientific Research Applications

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-phenylprop-2-enamide: Similar structure but lacks the methyl group on the phenyl ring.

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-enamide: Similar structure but has a methoxy group instead of a methyl group on the phenyl ring.

Uniqueness

(2E)-N-(4-chloro-2,5-dimethoxyphenyl)-3-(4-methylphenyl)prop-2-enamide is unique due to the presence of both chloro and dimethoxy substituents on the phenyl ring, as well as the methyl group on the other phenyl ring. These structural features contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.